Cas no 1657033-43-6 (tert-butyl N-({2-oxa-8-azaspiro[4.5]decan-3-yl}methyl)carbamate)

• Product Name: tert-butyl N-({2-oxa-8-azaspiro[4.5]decan-3-yl}methyl)carbamate
• CAS No: 1657033-43-6
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• MDL: MFCD22396465
• CID: 4610674
• Update Time: 2025-08-05

tert-butyl N-({2-oxa-8-azaspiro[4.5]decan-3-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-oxa-8-azaspiro[4.5]dec-3-ylmethyl)carbamate
• tert-butyl N-({2-oxa-8-azaspiro[4.5]decan-3-yl}methyl)carbamate
• Carbamic acid, N-(2-oxa-8-azaspiro[4.5]dec-3-ylmethyl)-, 1,1-dimethylethyl ester

• MDL： MFCD22396465
• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-9-11-8-14(10-18-11)4-6-15-7-5-14/h11,15H,4-10H2,1-3H3,(H,16,17)
• InChI Key： UDRFMMANEMUIEH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CC2(CCNCC2)CO1

Additional information on tert-butyl N-({2-oxa-8-azaspiro[4.5]decan-3-yl}methyl)carbamate

Professional Introduction to Compound with CAS No. 1657033-43-6 and Product Name: *tert-butyl N-({2-oxa-8-azaspiro[4.5]decan-3-yl}methyl)carbamate

Compound with the CAS number 1657033-43-6 and the product name tert-butyl N-({2-oxa-8-azaspiro[4.5]decan-3-yl}methyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The spirocyclic structure, characterized by a nitrogen-containing heterocycle linked to a carbamate moiety, offers a promising scaffold for designing novel therapeutic agents.

The molecular architecture of this compound is particularly noteworthy, featuring a spirocyclic core that combines a cyclopentane ring with an azaspiro[4.5]decan moiety. This configuration imparts unique electronic and steric properties, making it an attractive candidate for further exploration in medicinal chemistry. The presence of the carbamate group further enhances its versatility, allowing for modifications that can fine-tune its pharmacological profile.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The nitrogen-containing heterocycle in this compound is particularly significant, as it can interact with various biological receptors through hydrogen bonding and other non-covalent interactions. This feature makes it a valuable tool for developing targeted therapies.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The spirocyclic scaffold has been shown to modulate neurotransmitter activity, making it a promising candidate for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. Recent studies have demonstrated that similar spirocyclic compounds can interfere with the aggregation of amyloid-beta plaques, which are hallmark pathological features of Alzheimer's disease.

The carbamate group in the molecular structure also plays a crucial role in determining the pharmacokinetic properties of this compound. Carbamate derivatives are known for their stability and bioavailability, which are essential factors for any therapeutic agent. The tert-butyl substituent further enhances the stability of the carbamate group, ensuring that the compound remains active in biological systems over prolonged periods.

Furthermore, the spirocyclic core provides a rigid framework that can be exploited to optimize drug-receptor interactions. This rigidity helps in maintaining the correct conformational orientation of the molecule when bound to its target receptor, thereby increasing its efficacy. The ability to fine-tune both steric and electronic properties makes this compound a versatile scaffold for drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have shown that this compound can effectively bind to various biological targets, including enzymes and receptors involved in neurological disorders. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity.

The synthesis of this compound presents an interesting challenge due to its complex spirocyclic structure. However, recent developments in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving high yields and enantiomeric purity.

The potential applications of this compound extend beyond neurological disorders. Its unique structural features make it a promising candidate for developing drugs targeting other diseases, such as cancer and inflammation-related conditions. The ability to modulate biological pathways through precise structural modifications offers a new paradigm for drug discovery.

In conclusion, compound with CAS number 1657033-43-6 and product name tert-butyl N-({2-oxa-8-azaspiro[4.5]decan-3-yl}methyl)carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for developing novel therapeutic agents. Further research is warranted to fully explore its pharmacological potential and translate these findings into clinical applications.